Cas no 1590676-06-4 ((4-(Aminomethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone)
(4-(Aminomethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone Chemical and Physical Properties
Names and Identifiers
-
- (4-(aminomethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone
- (4-(Aminomethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone
-
- Inchi: 1S/C13H25N3O/c1-15-6-2-3-12(10-15)13(17)16-7-4-11(9-14)5-8-16/h11-12H,2-10,14H2,1H3
- InChI Key: YDPNURNZGXEUBX-UHFFFAOYSA-N
- SMILES: O=C(C1CN(C)CCC1)N1CCC(CN)CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 261
- XLogP3: 0
- Topological Polar Surface Area: 49.6
(4-(Aminomethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A243366-100mg |
(4-(aminomethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone |
1590676-06-4 | 100mg |
$ 135.00 | 2022-06-08 | ||
| TRC | A243366-500mg |
(4-(aminomethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone |
1590676-06-4 | 500mg |
$ 500.00 | 2022-06-08 | ||
| TRC | A243366-1g |
(4-(aminomethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone |
1590676-06-4 | 1g |
$ 775.00 | 2022-06-08 | ||
| Life Chemicals | F1907-3678-0.25g |
(4-(aminomethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone |
1590676-06-4 | 95%+ | 0.25g |
$479.0 | 2023-09-07 | |
| Life Chemicals | F1907-3678-0.5g |
(4-(aminomethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone |
1590676-06-4 | 95%+ | 0.5g |
$505.0 | 2023-09-07 | |
| Life Chemicals | F1907-3678-1g |
(4-(aminomethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone |
1590676-06-4 | 95%+ | 1g |
$532.0 | 2023-09-07 | |
| Life Chemicals | F1907-3678-2.5g |
(4-(aminomethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone |
1590676-06-4 | 95%+ | 2.5g |
$1064.0 | 2023-09-07 | |
| Life Chemicals | F1907-3678-5g |
(4-(aminomethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone |
1590676-06-4 | 95%+ | 5g |
$1596.0 | 2023-09-07 | |
| Life Chemicals | F1907-3678-10g |
(4-(aminomethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone |
1590676-06-4 | 95%+ | 10g |
$2234.0 | 2023-09-07 |
(4-(Aminomethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on (4-(Aminomethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone
Comprehensive Overview of (4-(Aminomethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone (CAS No. 1590676-06-4)
The compound (4-(Aminomethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone, identified by its CAS No. 1590676-06-4, is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This piperidine-derived scaffold is characterized by its aminomethyl and methanone functional groups, which contribute to its potential as a versatile intermediate in pharmaceutical synthesis. Researchers are particularly interested in its role as a building block for designing novel bioactive compounds, especially in the context of central nervous system (CNS) drug development and GPCR-targeted therapies.
In recent years, the demand for piperidine-based compounds has surged due to their widespread applications in neurological disorders and pain management. The 1-methylpiperidin-3-yl moiety in this molecule is often associated with improved blood-brain barrier (BBB) penetration, a critical factor for CNS-active drugs. Meanwhile, the 4-(aminomethyl)piperidin-1-yl segment offers opportunities for further derivatization, enabling the creation of libraries for high-throughput screening (HTS). These features align with current trends in precision medicine and fragment-based drug design (FBDD), making this compound a subject of ongoing research.
From a synthetic chemistry perspective, 1590676-06-4 exemplifies the growing importance of heterocyclic chemistry in modern drug discovery. Its dual-piperidine architecture provides a rigid yet flexible framework that can be tailored to interact with diverse biological targets. Computational studies suggest that this compound may exhibit favorable binding affinity toward sigma receptors and histamine receptors, both of which are hot topics in neurodegenerative disease research. Such properties have led to its inclusion in several structure-activity relationship (SAR) studies aimed at optimizing pharmacokinetic profiles.
The compound's relevance extends to chemoinformatics and AI-driven drug discovery, where its structural features are analyzed using machine learning algorithms to predict novel applications. With the rise of digital chemistry platforms, researchers frequently query databases for piperidine carboxamides like this one to identify potential lead compounds. Its molecular weight (268.38 g/mol) and lipophilicity parameters also make it compatible with Lipinski's Rule of Five, a key consideration in oral drug development.
Quality control and analytical characterization of CAS 1590676-06-4 typically involve advanced techniques such as HPLC purity testing, NMR spectroscopy, and mass spectrometry. These methods ensure batch-to-batch consistency, which is crucial for preclinical studies. As the pharmaceutical industry shifts toward green chemistry principles, synthetic routes for this compound are being optimized to reduce environmental impact while maintaining high atom economy.
In conclusion, (4-(Aminomethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone represents a promising candidate in the evolving landscape of small-molecule therapeutics. Its structural complexity and functional group diversity position it as a valuable tool for addressing unmet medical needs, particularly in neurology and psychopharmacology. Future research directions may explore its potential in combination therapies or as a probe molecule for target validation studies.
1590676-06-4 ((4-(Aminomethyl)piperidin-1-yl)(1-methylpiperidin-3-yl)methanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)